BENGHE Validation & Comparative

Check Availability & Pricing

Unveiling the Crystal Structure of Strontium
Bromide Monohydrate: A Comparative Analysis

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Strontium bromide monohydrate

Cat. No.: B080916

A detailed validation of the crystal structure of strontium bromide monohydrate (SrBr2-H20)
is presented, offering a comparative guide for researchers, scientists, and drug development
professionals. This guide provides an objective analysis of its crystallographic parameters
alongside its anhydrous and hexahydrated forms, supported by experimental data and detailed
methodologies.

The precise arrangement of atoms within a crystal lattice is fundamental to understanding a
compound's physical and chemical properties. For strontium bromide, a compound with
applications in medicine and as a source of strontium ions, understanding its various hydrated
forms is crucial. This report focuses on the validation of the crystal structure of strontium
bromide monohydrate, primarily determined by single-crystal X-ray diffraction.

Comparative Crystallographic Data

To provide a clear comparison, the crystallographic data for strontium bromide monohydrate
is presented alongside its anhydrous (SrBrz) and hexahydrate (SrBrz-:6H20) counterparts. The
monohydrate and anhydrous forms have been well-characterized, while detailed atomic
coordinates for the hexahydrate remain less accessible in public databases.
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Strontium Bromide  Anhydrous Strontium Bromide
Parameter Monohydrate Strontium Bromide = Hexahydrate
(SrBrz-H20) (SrBr2) (SrBr2-6H20)
Crystal System Orthorhombic Tetragonal Trigonal
Space Group Pnma P4/n[1] P321

a=11.42Ab=4.30 a=11.66 Ab=11.66

a=8.13Ac=4.14 Aa
Unit Cell Parameters Ac=920Aa=B=y= Ac=720RAa=B=y=

=B =090°y=120°

90° 90°[1]
Formula Units (2) 4 10 1
Calculated Density 3.96 g/cm?3 4.41 g/cm?3 2.38 g/cm?3

Atomic Coordinates of Strontium Bromide
Monohydrate

The determination of the crystal structure of strontium bromide monohydrate by Dyke and
Sass in 1964 provides the precise positions of each atom within the unit cell.

Wyckoff
Atom . X y z
Position
Sr 4c 0.250 0.250 0.125
Brl 4c 0.045 0.250 0.812
Br2 4c 0.330 0.250 0.465
o] 4c 0.455 0.250 0.125

Experimental Protocols

The validation of the crystal structure of strontium bromide monohydrate relies on
established experimental techniques, primarily single-crystal X-ray diffraction.

Single-Crystal X-ray Diffraction
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The definitive method for determining the atomic arrangement in a crystalline solid is single-
crystal X-ray diffraction.[2] This technique involves irradiating a single crystal with a
monochromatic X-ray beam and analyzing the resulting diffraction pattern.

Methodology:

e Crystal Growth: Single crystals of strontium bromide monohydrate are grown from an
agueous solution of strontium bromide.

» Data Collection: A suitable single crystal is mounted on a goniometer and placed in an X-ray
diffractometer. The crystal is rotated in the X-ray beam, and the intensities and positions of
the diffracted X-rays are recorded by a detector. For the structure determination by Dyke and
Sass, copper Ka radiation (A = 1.5418 A) was likely used.

o Structure Solution and Refinement: The collected diffraction data is processed to determine
the unit cell dimensions and space group. The positions of the atoms are then determined
using methods such as the Patterson or direct methods. The initial structural model is then
refined to achieve the best possible fit between the observed and calculated diffraction
patterns. The quality of the final structure is assessed by the R-factor, which should be as
low as possible.

Visualization of the Validation Workflow

The logical flow of validating a crystal structure can be visualized as follows:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b080916#validation-of-the-crystal-structure-of-
strontium-bromide-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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